Cas no 18918-31-5 (4-Nitrophenyl α-L-Rhamnopyranoside)

• Product Name: 4-Nitrophenyl α-L-Rhamnopyranoside
• CAS No: 18918-31-5
• MF: C₁₂H₁₅NO₇
• MW: 285.250004053116
• MDL: MFCD00069788
• CID: 139867
• PubChem ID: 3082141
• Update Time: 2025-04-19

4-Nitrophenyl α-L-Rhamnopyranoside Chemical and Physical Properties

Names and Identifiers

• a-L-Mannopyranoside, 4-nitrophenyl6-deoxy-
• 4-Nitrophenyl α-L-rhamnopyranoside
• 3-Nitrophenyl alpha-L-rhamnopyranoside
• 3-Nitrophenyl α-L-rhamnopyranoside
• 4-Nitrophenyl-alpha-L-rhamnoside
• P-NITROPHENYL ALPHA-L -RHAMNOPYRANOSIDE CRYSTALLINE
• 4-Nitrophenylrhamnoside
• alpha-L-Mannopyranoside, 4-nitrophenyl 6-deoxy-
• para-Nitrophenyl-alpha-L-rhamnoside
• P-Nitrophenyl 6-Deoxy-Alpha-L-Mannopyranoside
• p-Nitrophenyl alpha-L-rhamnoside
• p-nitrophenyl α-L-Rhap
• 4-NITROPHENYL-A-L-RHAMNOSIDE
• P-NITROPHENYL-ALPHA-RHAMNOSIDE
• 3-Nitrophenyl ?L-rhamnopyranoside
• 4-Nitrophenyla-L-rhamnopyranoside
• 3-Nitrophenyl a-L-rhaMnopyranoside
• P-nitrophenyl A-L-rhamnopyranoside
• p-NITROPHENYL alpha-L-RHAMNOPYRANOSIDE
• 4-Nitrophenyl alpha-L-rhamnopyranoside
• (2S,3R,4R,5R,6S)-2-methyl-6-(4-nitrophenoxy)oxane-3,4,5-triol
• (2S,3R,4R,5R,6S)-2-Methyl-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triol
• pNP-alpha-L-rhamnoside
• p-nitrophenyl-alpha-l-rhamnoside
• YILIDCGSXCGACV-UOAXWKJLSA-N
• DTXSID20172314
• A-L-rhamnopyranoside
• W-200008
• AS-66058
• 4-Nitrophenyl I+/--L-rhamnopyranoside
• CS-0142221
• 4-Nitrophenyl a-L-rhamnopyranoside
• SCHEMBL2296345
• s11470
• 18918-31-5
• MFCD00069788
• PD126759
• AKOS016009962
• 4-Nitrophenyl
• p-nitrophenyl-alpha-L-rhamnopyranoside
• HY-137815
• 4-Nitrophenylrhamnoside?
• (2S,3R,4R,5R,6S)-2-methyl-6-[4-[oxidanyl(oxidanylidene)-$l^4-azanyl]phenoxy]oxane-3,4,5-triol
• RY3
• 4-Nitrophenyl 6-Deoxy-a-L-mannopyranoside; p-Nitrophenyl a-L-rhamnopyranoside; p-Nitrophenyl a-L-rhamnoside; p-Nitrophenyl 6-Deoxy-a-L-mannopyranoside
• 4-Nitrophenyl α-L-Rhamnopyranoside

• MDL： MFCD00069788
• Inchi： 1S/C12H15NO7/c1-6-9(14)10(15)11(16)12(19-6)20-8-4-2-7(3-5-8)13(17)18/h2-6,9-12,14-16H,1H3/t6-,9-,10+,11+,12-/m0/s1
• InChI Key： YILIDCGSXCGACV-UOAXWKJLSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]([C@@H]1C)O)O)O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 285.085
• Monoisotopic Mass: 285.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 125

Experimental Properties

• Density: 1.503±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 179 ºC
• Solubility: Slightly soluble (4.6 g/l) (25 º C),
• PSA: 124.97000
• LogP: 0.32430

4-Nitrophenyl α-L-Rhamnopyranoside Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds